Sec-butoxy cyclopentyl dimethoxysilane

• CAS No.: 149184-14-5
• Molecular Formula: C11H24O3Si
• Molecular Weight: 232.39 g/mol
• IUPAC Name: butan-2-yloxy-cyclopentyl-dimethoxysilane
• InChI: InChI=1S/C11H24O3Si/c1-5-10(2)14-15(12-3,13-4)11-8-6-7-9-11/h10-11H,5-9H2,1-4H3
• InChI Key: WDYCZZAVQWCXPL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)O[Si](C1CCCC1)(OC)OC

Description

Sec-butoxy cyclopentyl dimethoxysilane is a useful research compound. Its molecular formula is C11H24O3Si and its molecular weight is 232.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 100 ml three-neck flask provided with a magnetic stirrer were charged 10.3 g (0.0542 mole) of cyclopentyl trimethoxysilane, 40.3 g (0.543 mole) of sec-butyl alcohol and 33.7 mg (0.625 m mole) of sodium methoxide, which were then reacted with each other at room temperature for 2 hours under stirring. Then, trimethylchlorosilane was added to neutralize the alkali. Then, 10.6 g (0.0457 mole) of sec-butoxy cyclopentyl dimethoxysilane were obtained by vacuum distillation. Its structure was confirmed as in Example 1. FIGS. 1 and 2 are charts of 1H-NMR and IR, respectively. The yield was 84%.